4'-Methoxy-3-nitro-1,1'-biphenyl
Overview
Description
4'-Methoxy-3-nitro-1,1'-biphenyl, also known as MNBP, is a chemical compound that has been widely used in scientific research due to its unique properties. MNBP is a biphenyl derivative that contains a nitro group and a methoxy group, which make it a useful tool in various fields of study.
Scientific Research Applications
Protein Crosslinking and Affinity Labeling
4-Nitrophenyl ethers, including compounds structurally related to 4'-Methoxy-3-nitro-1,1'-biphenyl, are proposed as high-yield photoreagents for protein crosslinking and affinity labeling. Their unique reactivity under UV irradiation makes them suitable for transferring the nitrophenyl group from the alcohol to the amine, a process useful in biological studies (Jelenc, Cantor, & Simon, 1978).
Synthesis and Characterization of Organic Compounds
The compound plays a role in the synthesis of other organic compounds, such as 2-Hydroxycarbazole. Through a series of reactions starting from materials like 2-bromonitrobenzene, the compound is a critical intermediate in the formation of these target products, showcasing its importance in organic synthesis and characterization (Du, 2015).
Corrosion Inhibition Studies
A derivative of this compound, specifically N-(4-nitrophenyl) benzamide, has been studied for its role in corrosion inhibition. The presence of nitro and methoxy substituents influences the inhibition behavior, demonstrating their potential in protecting metals against corrosive environments (Mishra et al., 2018).
Photophysical Properties and Crystal Structures
The photophysical properties and crystal structures of 2-methoxy-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one, a compound with similarities to this compound, have been studied to understand the molecular structure-property relationship. This research is significant for future design strategies of similar organic compounds (Bolte, Schütz, & Bader, 1996).
Nonlinear Optical Properties
The compound 4-Methoxy-4'-Nitrobiphenyl, closely related to this compound, has been studied for its potential as a nonlinear optical material. Its unique electronic structure, including hyperpolarizability and molecular stability, makes it a candidate for applications in nonlinear optics (Govindarasu & Kavitha, 2014).
Properties
IUPAC Name |
1-(4-methoxyphenyl)-3-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO3/c1-17-13-7-5-10(6-8-13)11-3-2-4-12(9-11)14(15)16/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSDQMICORAGYCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70456656 |
Source
|
| Record name | 4'-Methoxy-3-nitro-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70456656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
53059-31-7 |
Source
|
| Record name | 4'-Methoxy-3-nitro-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70456656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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